1-(3-(2-Oxopyrrolidin-1-yl)propyl)thiourea

• CAS No.: 74764-61-7
• Molecular Formula: C8H15N3OS
• Molecular Weight: 201.29 g/mol
• IUPAC Name: 3-(2-oxopyrrolidin-1-yl)propylthiourea
• InChI: InChI=1S/C8H15N3OS/c9-8(13)10-4-2-6-11-5-1-3-7(11)12/h1-6H2,(H3,9,10,13)
• InChI Key: WSJXXICHMHSQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNC(=S)N

Description

1-(3-(2-Oxopyrrolidin-1-yl)propyl)thiourea is a useful research compound. Its molecular formula is C8H15N3OS and its molecular weight is 201.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(3-aminopropyl)-2-pyrrolidinone (560 μL, 4 mmol) and benzoyl isothiocyanate (536 μL, 4 mmol) was dissolved in chloroform (3 mL), stirred at room temperature for 30 min, then concentrated in vacuo. The resulting residue was dissolved in concentrated HCl (3 mL), heated at 95° C. for 2 h, then concentrated in vacuo. The resulting residue was dissolved in water and washed with dichloromethane (2×30 mL), then basified with 2 M NaOH and extracted with dichloromethane (2×30 mL). The combined extracts were dried over MgSO4 and concentrated to provide 1-(3-(2-oxopyrrolidin-1-yl)propyl)thiourea (638 mg) as a pale yellow oil.